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Compound of Interest

Compound Name: 1-Acenaphthenone

Cat. No.: B129850 Get Quote

Standard Operating Procedure: Handling 1-
Acenaphthenone
This document provides essential safety and logistical guidance for the handling and disposal

of 1-Acenaphthenone in a laboratory setting. Adherence to these procedures is critical to

minimize risk and ensure a safe operational environment.

Hazard Identification and Summary
1-Acenaphthenone is a chemical compound that requires careful handling due to its potential

health effects. The primary hazards are associated with irritation to the skin, eyes, and

respiratory system, and it is considered harmful if ingested.

Table 1: GHS Hazard Summary for 1-Acenaphthenone
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Hazard
Classification

GHS Pictogram Hazard Code Hazard Statement

Acute Toxicity, Oral alt text H302
Harmful if swallowed.

[1]

Skin

Corrosion/Irritation
alt text H315

Causes skin irritation.

[1]

Serious Eye

Damage/Irritation
alt text H319

Causes serious eye

irritation.[1]

STOT, Single

Exposure
alt text H335

May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is based on the specific task being performed. All handling of

1-Acenaphthenone solid must be conducted within a certified chemical fume hood.

Table 2: Required PPE for Handling 1-Acenaphthenone
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

erring Solid (in a

fume hood)

Tightly fitting

safety goggles.

[2]

Chemical-

resistant nitrile

gloves (minimum

4 mil thickness).

Inspect before

use.[2]

Standard cotton

lab coat, fully

buttoned.

Not required if

handled

exclusively within

a certified and

properly

functioning

chemical fume

hood.

Preparing

Solutions (in a

fume hood)

Tightly fitting

safety goggles.

[2] A face shield

is required if

there is a splash

hazard.

Chemical-

resistant nitrile

gloves (minimum

4 mil thickness).

Inspect before

use.[2]

Standard cotton

lab coat, fully

buttoned.

Not required if

handled

exclusively within

a certified and

properly

functioning

chemical fume

hood.

Large Quantity

Handling or

Potential for

Dusting

Tightly fitting

safety goggles

and a face

shield.

Heavy-duty

chemical-

resistant gloves

(e.g., neoprene

or butyl rubber).

Consult glove

manufacturer's

compatibility

chart.

Chemical-

resistant apron

over a standard

lab coat.

A NIOSH-

approved half-

mask respirator

with P100

particulate filters

is required.[3]

Operational Plan and Handling Protocol
Following a structured workflow minimizes exposure and ensures procedural consistency. The

workflow below outlines the critical steps for safely handling 1-Acenaphthenone powder.
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Diagram 1: Procedural workflow for handling 1-Acenaphthenone solid.

Detailed Handling Protocol:

Preparation:

Confirm that the chemical fume hood has been certified within the last year.

Gather all necessary PPE as specified in Table 2.

Cover the work surface inside the fume hood with a disposable absorbent liner.

Prepare a designated solid waste container and label it "1-Acenaphthenone Waste."

Handling (Inside Fume Hood):

Don the required PPE: lab coat, safety goggles, and nitrile gloves.

Carefully weigh the desired amount of 1-Acenaphthenone on a tared weigh boat or

paper. Use gentle motions to avoid creating airborne dust.

Transfer the solid to the reaction vessel.

Clean the spatula and any non-disposable weighing equipment with a solvent-moistened

wipe (e.g., ethanol or isopropanol). Dispose of the wipe in the designated waste container.

Cleanup and Post-Handling:

Wipe down the absorbent liner and any potentially contaminated surfaces with a solvent-

moistened towel.
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Carefully fold the absorbent liner inward and place it, along with used gloves and other

contaminated disposables, into the pre-labeled waste container.

Remove PPE in the correct order: apron (if used), outer gloves, face shield (if used), lab

coat, goggles, inner gloves.

Immediately wash hands with soap and water for at least 20 seconds.

Disposal Plan
Proper segregation and disposal of chemical waste are mandatory to ensure safety and

regulatory compliance.

Generation of Waste
(Contaminated PPE, excess solid,

contaminated labware)

Segregate Waste Streams

Solid Waste
(Gloves, wipes, liners)

Liquid Waste
(Contaminated Solvents)

Label Waste Container
(Full chemical name, date,

hazard information)

Store in Satellite
Accumulation Area (SAA)

Request Pickup from
Environmental Health & Safety (EHS)
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Diagram 2: Waste disposal workflow for 1-Acenaphthenone.

Detailed Disposal Protocol:

Segregation:

Solid Waste: All contaminated solid materials, including gloves, disposable lab coats,

absorbent liners, and wipes, must be placed in a designated, sealed plastic bag or

container labeled for 1-Acenaphthenone solid waste.

Liquid Waste: Any solutions containing 1-Acenaphthenone or solvents used for

decontamination must be collected in a separate, compatible, and clearly labeled liquid

waste container.

Sharps: Contaminated needles, syringes, or broken glassware must be disposed of in a

designated sharps container.

Labeling:

All waste containers must be clearly labeled with the full chemical name "1-
Acenaphthenone Waste," the primary hazard(s) (Irritant, Harmful), and the date of

accumulation.

Storage and Disposal:

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) away

from incompatible materials.

Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's Environmental Health & Safety (EHS) department. Do not pour any

material containing 1-Acenaphthenone down the drain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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